Cas no 1493182-75-4 (methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate)

Methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate is a chiral ester derivative featuring a naphthalene moiety and a hydroxyl group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both hydroxyl and ester groups offers reactivity for esterification, etherification, or nucleophilic substitution reactions. The naphthalene ring enhances lipophilicity, which can be advantageous in designing bioactive compounds. This compound is typically used in enantioselective synthesis due to its chiral center, enabling the production of optically active derivatives. High purity grades are available for research and industrial applications.
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate structure
1493182-75-4 structure
Product Name:methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
CAS No:1493182-75-4
MF:C14H14O3
MW:230.259164333344
CID:6370096
PubChem ID:65944379
Update Time:2025-05-21

methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
    • 1-Naphthalenepropanoic acid, α-hydroxy-, methyl ester
    • Methyl 2-Hydroxy-3-(1-naphthyl)propanoate
    • 1493182-75-4
    • AKOS015286187
    • SY338964
    • EN300-1868362
    • CS-0347081
    • MFCD20868609
    • Inchi: 1S/C14H14O3/c1-17-14(16)13(15)9-11-7-4-6-10-5-2-3-8-12(10)11/h2-8,13,15H,9H2,1H3
    • InChI Key: PWRALFFSBQSNAG-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC2C=CC=CC1=2)C(O)C(=O)OC

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 389.8±22.0 °C(Predicted)
  • pka: 12.46±0.20(Predicted)

methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868362-0.05g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
0.05g
$528.0 2023-09-18
Enamine
EN300-1868362-0.1g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
0.1g
$553.0 2023-09-18
Enamine
EN300-1868362-0.25g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
0.25g
$579.0 2023-09-18
Enamine
EN300-1868362-0.5g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
0.5g
$603.0 2023-09-18
Enamine
EN300-1868362-1.0g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
1g
$986.0 2023-06-02
Enamine
EN300-1868362-2.5g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
2.5g
$1230.0 2023-09-18
Enamine
EN300-1868362-5.0g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
5g
$2858.0 2023-06-02
Enamine
EN300-1868362-10.0g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
10g
$4236.0 2023-06-02
Enamine
EN300-1868362-1g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
1g
$628.0 2023-09-18
Enamine
EN300-1868362-5g
methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate
1493182-75-4
5g
$1821.0 2023-09-18

Additional information on methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate

Research Brief on Methyl 2-Hydroxy-3-(Naphthalen-1-yl)Propanoate (CAS: 1493182-75-4): Recent Advances and Applications

The compound methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate (CAS: 1493182-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a naphthalene moiety and a hydroxypropanoate group, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of enzyme inhibitors and small-molecule therapeutics targeting inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). Researchers demonstrated that the naphthalene ring system, when combined with the hydroxypropanoate ester functionality, could interact with cyclooxygenase-2 (COX-2) active sites with improved selectivity over COX-1. The study reported a synthetic yield of 78% for methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate using an optimized esterification protocol under mild conditions.

Further pharmacological evaluations have revealed interesting structure-activity relationships. The spatial orientation of the hydroxyl group at position 2 appears crucial for biological activity, with molecular docking studies suggesting hydrogen bond formation with key amino acid residues in target proteins. Recent patent applications (WO2023056421, EP4159832) have claimed derivatives of this compound for potential use in treating neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier.

In drug metabolism studies, methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate has shown favorable pharmacokinetic properties in rodent models, with a plasma half-life of approximately 4.2 hours and oral bioavailability of 62%. The compound undergoes hepatic metabolism primarily via glucuronidation, with minimal cytochrome P450-mediated oxidation, suggesting a reduced potential for drug-drug interactions in clinical applications.

Current research directions include exploring the compound's utility in prodrug design and its potential as a fluorescent probe for biological imaging. The naphthalene chromophore offers intrinsic fluorescence properties that could be exploited for cellular tracking studies. Several research groups are investigating structure-activity modifications to enhance target specificity while maintaining the favorable physicochemical profile of the parent compound.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate. A 2024 Green Chemistry publication described an enzymatic synthesis approach using lipase-catalyzed esterification in non-aqueous media, achieving 85% yield with excellent enantioselectivity (98% ee). This green chemistry approach aligns with the pharmaceutical industry's increasing emphasis on sustainable manufacturing processes.

Ongoing clinical investigations are evaluating derivatives of this compound for various therapeutic indications, with Phase I safety studies expected to commence in late 2024. The accumulating preclinical data suggest that methyl 2-hydroxy-3-(naphthalen-1-yl)propanoate and its analogs represent a promising class of bioactive molecules warranting further development in multiple therapeutic areas.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd